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Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B15591139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
13-Deacetyltaxachitriene A is a naturally occurring taxane diterpenoid isolated from the

Himalayan yew, Taxus sumatrana. As a member of the taxane family, which includes the

prominent anticancer drug paclitaxel, this research chemical holds significant interest for

investigation into its potential biological activities and therapeutic applications. This technical

guide provides a comprehensive overview of 13-Deacetyltaxachitriene A, including its

chemical properties, and available (though limited) biological data. The information presented

herein is intended to serve as a foundational resource for researchers initiating studies with this

compound.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 13-Deacetyltaxachitriene A is

essential for its proper handling, storage, and use in experimental settings.
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Property Value Source

CAS Number Not available -

Molecular Formula C₂₈H₃₈O₈ Inferred from related structures

Appearance Powder [1]

Source Branches of Taxus sumatrana [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Storage

Store at 2-8°C for up to 24

months. For stock solutions,

store as aliquots in tightly

sealed vials at -20°C for up to

two weeks.

[1]

Note: The CAS number for 13-Deacetyltaxachitriene A is not readily available in the public

domain. Researchers should verify this information with their chemical supplier. The molecular

formula is inferred from the base structure of taxachitriene A and the specified deacetyl group.

Biological Activity
Research on the specific biological activities of 13-Deacetyltaxachitriene A is currently limited.

However, based on the known activities of other taxane diterpenoids isolated from Taxus

species, it is hypothesized to possess cytotoxic properties.

Anticipated Cytotoxic Activity
Taxanes, as a class of compounds, are well-established as potent anticancer agents. Their

primary mechanism of action involves the disruption of microtubule dynamics, which are crucial

for cell division. While direct evidence for 13-Deacetyltaxachitriene A is not yet published,

studies on other taxoids from Taxus sumatrana have demonstrated cytotoxic effects against

various cancer cell lines.
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Postulated Mechanism of Action: Microtubule
Stabilization
The presumed mechanism of action of 13-Deacetyltaxachitriene A, like other taxanes, is the

stabilization of microtubules. This prevents their depolymerization, a critical step in the dynamic

process of mitotic spindle formation during cell division.

Postulated Mechanism of Action of 13-Deacetyltaxachitriene A
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Postulated mechanism of 13-Deacetyltaxachitriene A action.
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This stabilization of microtubules leads to the arrest of the cell cycle at the G2/M phase,

ultimately inducing apoptosis or programmed cell death in rapidly dividing cancer cells.

Experimental Protocols
As no specific experimental data for 13-Deacetyltaxachitriene A is publicly available, this

section provides a general experimental workflow for assessing the cytotoxic activity of a novel

taxane compound, based on standard methodologies.

General Workflow for In Vitro Cytotoxicity Assessment
General Workflow for In Vitro Cytotoxicity Testing

1. Cancer Cell Line Culture

2. Cell Seeding in 96-well plates

4. Treatment of cells with compound

3. Preparation of 13-Deacetyltaxachitriene A dilutions

5. Incubation (e.g., 24, 48, 72 hours)

6. Cytotoxicity Assay (e.g., MTT, LDH)

7. Data Analysis (IC50 determination)
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A generalized workflow for assessing in vitro cytotoxicity.

Detailed Methodology for MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase

enzymes reflect the number of viable cells present.

Materials:

Cancer cell line of interest

Complete cell culture medium

96-well tissue culture plates

13-Deacetyltaxachitriene A

DMSO (for stock solution)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO, or 0.01 M HCl with 10% SDS)

Microplate reader

Protocol:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL

of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to

allow for cell attachment.

Compound Preparation: Prepare a stock solution of 13-Deacetyltaxachitriene A in DMSO.

Further dilute the stock solution in complete culture medium to achieve the desired final

concentrations.

Cell Treatment: Remove the medium from the wells and add 100 µL of medium containing

various concentrations of 13-Deacetyltaxachitriene A. Include wells with vehicle control
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(medium with the same concentration of DMSO used for the highest compound

concentration) and untreated control (medium only).

Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C.

MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for an

additional 2-4 hours at 37°C until a purple formazan precipitate is visible.

Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot

the percentage of viability against the compound concentration to determine the IC₅₀ value

(the concentration of the compound that inhibits 50% of cell growth).

Future Research Directions
There is a significant opportunity for further research to elucidate the full potential of 13-
Deacetyltaxachitriene A. Key areas for future investigation include:

Comprehensive Cytotoxicity Screening: Evaluating the cytotoxic activity of 13-
Deacetyltaxachitriene A against a broad panel of human cancer cell lines to identify

potential therapeutic targets.

Mechanism of Action Studies: Confirming the microtubule-stabilizing activity of 13-
Deacetyltaxachitriene A and investigating other potential molecular targets.

In Vivo Efficacy Studies: Assessing the anti-tumor efficacy of 13-Deacetyltaxachitriene A in

preclinical animal models of cancer.

Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogs of 13-
Deacetyltaxachitriene A to identify key structural features required for its biological activity

and to potentially develop more potent and selective compounds.

Conclusion
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13-Deacetyltaxachitriene A represents a promising, yet understudied, research chemical from

the taxane family. While its biological activities and mechanism of action are yet to be fully

characterized, its structural similarity to other known cytotoxic taxanes suggests its potential as

a valuable tool in cancer research and drug discovery. The information and protocols provided

in this technical guide are intended to facilitate further investigation into this intriguing natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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